Cas no 1805952-86-6 (5-Amino-3-(difluoromethyl)-2-hydroxypyridine-4-methanol)

• Product Name: 5-Amino-3-(difluoromethyl)-2-hydroxypyridine-4-methanol
• CAS No: 1805952-86-6
• MF: C₇H₈F₂N₂O₂
• MW: 190.147428512573
• CID: 4916490
• Update Time: 2025-09-24

5-Amino-3-(difluoromethyl)-2-hydroxypyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 5-Amino-3-(difluoromethyl)-2-hydroxypyridine-4-methanol

• Inchi： 1S/C7H8F2N2O2/c8-6(9)5-3(2-12)4(10)1-11-7(5)13/h1,6,12H,2,10H2,(H,11,13)
• InChI Key： JNQCZHYWKNQSLU-UHFFFAOYSA-N
• SMILES： FC(C1C(NC=C(C=1CO)N)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 297
• XLogP3: -0.9
• Topological Polar Surface Area: 75.4

Additional information on 5-Amino-3-(difluoromethyl)-2-hydroxypyridine-4-methanol

5-Amino-3-(difluoromethyl)-2-hydroxypyridine-4-methanol (CAS No. 1805952-86-6): A Comprehensive Overview

5-Amino-3-(difluoromethyl)-2-hydroxypyridine-4-methanol (CAS No. 1805952-86-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of new therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to 5-Amino-3-(difluoromethyl)-2-hydroxypyridine-4-methanol.

Chemical Structure and Properties

5-Amino-3-(difluoromethyl)-2-hydroxypyridine-4-methanol is a small molecule with a molecular formula of C₉H₁₀F₂N₂O₂. The compound features a pyridine ring with an amino group at the 5-position, a difluoromethyl group at the 3-position, a hydroxyl group at the 2-position, and a methanol group at the 4-position. These functional groups contribute to the compound's unique chemical properties and reactivity. The presence of the difluoromethyl group is particularly noteworthy as it can enhance the metabolic stability and bioavailability of the molecule.

The physical properties of 5-Amino-3-(difluoromethyl)-2-hydroxypyridine-4-methanol include its solubility in polar solvents such as water and dimethyl sulfoxide (DMSO). The compound is stable under standard laboratory conditions but may require protection from light and moisture to maintain its integrity. Its melting point and other physical characteristics are currently being investigated to provide a more comprehensive understanding of its behavior in different environments.

Synthesis Methods

The synthesis of 5-Amino-3-(difluoromethyl)-2-hydroxypyridine-4-methanol has been explored through various synthetic routes, each offering unique advantages and challenges. One common approach involves the reaction of 3-difluoromethylpyridine with an appropriate amino alcohol derivative under controlled conditions. This method typically involves multiple steps, including functional group protection, substitution reactions, and deprotection steps to achieve the desired product.

An alternative synthetic route involves the use of transition metal-catalyzed cross-coupling reactions to introduce the difluoromethyl group onto the pyridine ring. This approach has gained popularity due to its efficiency and scalability, making it suitable for large-scale production in industrial settings. Recent advancements in catalytic chemistry have further optimized these synthetic methods, leading to higher yields and improved purity of the final product.

Biological Activities and Applications

5-Amino-3-(difluoromethyl)-2-hydroxypyridine-4-methanol has shown promising biological activities that make it a valuable candidate for drug development. One of its key applications is in the field of anticancer therapy. Studies have demonstrated that this compound exhibits potent antiproliferative effects against various cancer cell lines, including those resistant to conventional chemotherapy agents. The mechanism of action is believed to involve inhibition of key signaling pathways involved in cell proliferation and survival.

In addition to its anticancer properties, 5-Amino-3-(difluoromethyl)-2-hydroxypyridine-4-methanol has also been investigated for its potential as an anti-inflammatory agent. Preclinical studies have shown that it can effectively reduce inflammation by modulating cytokine production and inhibiting pro-inflammatory enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that the compound may have therapeutic potential in treating inflammatory diseases such as arthritis and inflammatory bowel disease.

Recent Research Advancements

The scientific community has made significant strides in understanding the biological activities and mechanisms of action of 5-Amino-3-(difluoromethyl)-2-hydroxypyridine-4-methanol. Recent studies have focused on elucidating its pharmacokinetic properties, including absorption, distribution, metabolism, excretion (ADME), and toxicity profiles. These investigations are crucial for optimizing its use as a therapeutic agent and ensuring its safety in clinical settings.

A notable study published in the Journal of Medicinal Chemistry reported that 5-Amino-3-(difluoromethyl)-2-hydroxypyridine-4-methanol exhibits favorable pharmacokinetic properties, with good oral bioavailability and low toxicity. The study also highlighted its ability to cross the blood-brain barrier, making it a promising candidate for treating central nervous system (CNS) disorders such as Alzheimer's disease and Parkinson's disease.

In another study conducted by researchers at a leading pharmaceutical company, 5-Amino-3-(difluoromethyl)-2-hydroxypyridine-4-methanol was evaluated for its potential as an antiviral agent against several RNA viruses. The results showed that it effectively inhibited viral replication by interfering with viral RNA synthesis. This finding opens up new possibilities for developing broad-spectrum antiviral drugs based on this compound.

FUTURE PERSPECTIVES AND CONCLUSIONS

The ongoing research on 5-Amino-3-(difluoromethyl)-2-hydroxypyridine-4-methanol highlights its multifaceted potential as a therapeutic agent. While significant progress has been made in understanding its chemical properties and biological activities, further studies are needed to fully explore its clinical applications. Future research should focus on optimizing its pharmacological properties, conducting extensive preclinical evaluations, and advancing it into clinical trials.

In conclusion, 5-Amino-3-(difluoromethyl)-2-hydroxypyridine-4-methanol (CAS No. 1805952-86-6) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for developing new therapeutic agents targeting cancer, inflammation, CNS disorders, and viral infections. As research continues to advance, this compound is poised to play a significant role in advancing healthcare solutions for various diseases.